Cas no 56029-18-6 ((2E)-2-amino-3-{[(E)-phenylmethylidene]amino}but-2-enedinitrile)

• Product Name: (2E)-2-amino-3-{[(E)-phenylmethylidene]amino}but-2-enedinitrile
• CAS No: 56029-18-6
• MF: C₁₁H₈N₄
• MW: 196.20802116394
• CID: 944837
• PubChem ID: 709933
• Update Time: 2025-04-19

(2E)-2-amino-3-{[(E)-phenylmethylidene]amino}but-2-enedinitrile Chemical and Physical Properties

Names and Identifiers

• (2E)-2-amino-3-{[(E)-phenylmethylidene]amino}but-2-enedinitrile
• 2-amino-3-(benzylideneamino)but-2-enedinitrile
• 1-benzylideneamino-2-amino-1,2-dicyanoethylene
• 3-Amino-2-benzylidenamino-cis-butendisaeure-dinitril
• Benzylidendiaminomaleonitril
• Ethanamine,1-chloro-2,2,2-trifluoro-N-(phenylmethylene)
• N-benzylidene-1-chloro-2,2,2-trifluoroethylamine
• N-benzylidene-2,2,2-trifluoro-1-chloroethylamine
• N-benzylidene-2,3-diaminomaleonitrile
• N-Benzylidenediaminomaleonitrile
• NSC174796
• IDI1_017341
• HMS1447O14
• SCHEMBL17763695
• NSC-174796
• 2-Amino-3-[(phenylmethylene)amino]-2-butenedinitrile
• (E)-2-amino-3-(benzylideneamino)but-2-enedinitrile
• 56029-18-6
• (2E)-2-amino-3-[(phenylmethylidene)amino]but-2-enedinitrile

• Inchi： 1S/C11H8N4/c12-6-10(14)11(7-13)15-8-9-4-2-1-3-5-9/h1-5,8H,14H2/b11-10+,15-8+
• InChI Key： GYKRAPATCHYXOP-OQYPFEDXSA-N
• SMILES： N(/C(/C#N)=C(\C#N)/N)=C\C1C=CC=CC=1

Computed Properties

• Exact Mass: 196.07500
• Monoisotopic Mass: 196.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 86Ų

Experimental Properties

• PSA: 85.96000
• LogP: 2.02326